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Compound of Interest

Compound Name: Robustaflavone

Cat. No.: B1679496

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

Robustaflavone, a naturally occurring biflavonoid, has garnered significant scientific interest
due to its diverse pharmacological activities. This document provides a comprehensive
overview of the chemical structure, physicochemical properties, and biological activities of
robustaflavone. Detailed experimental protocols for its isolation and characterization are
presented, alongside an exploration of its modulation of key signaling pathways implicated in
various disease states. This guide is intended to serve as a valuable resource for researchers,
scientists, and professionals in the field of drug development.

Chemical Structure and Identification

Robustaflavone is a biflavonoid, meaning it is formed from the oxidative coupling of two
apigenin monomer units. The linkage occurs between the C-3' position of one apigenin
molecule and the C-6" position of the second.

Table 1: Chemical Identifiers of Robustaflavone
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Identifier

Value

Citation

IUPAC Name

6-[5-(5,7-dihydroxy-4-
oxochromen-2-yl)-2-
hydroxyphenyl]-5,7-dihydroxy-
2-(4-hydroxyphenyl)chromen-
4-one

[1]

Molecular Formula

C30H18010

[1]

SMILES String

C1=CC(=CC=C1C2=CC(=0)C
3=C(02)C=C(C(=C30)C4=C(
C=CC(=C4)C5=CC(=0)C6=C(
C=C(C=C605)0)0)0)0)O

[1]

CAS Number

49620-13-5

[1]

Physicochemical Properties

The physicochemical properties of robustaflavone are crucial for its absorption, distribution,

metabolism, and excretion (ADME) profile, which in turn influences its bioavailability and

therapeutic efficacy.

Table 2: Physicochemical Properties of Robustaflavone

Property Value Citation

Molecular Weight 538.46 g/mol [2]

Melting Point 370-372 °C (decomposes) [3]
Soluble in methanol, ethanol,

Solubility DMSO and other organic [2]
solvents.

logP (Predicted) 5.0 [4]

Biological and Pharmacological Properties
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Robustaflavone exhibits a wide spectrum of biological activities, making it a promising
candidate for the development of novel therapeutics. Its primary reported activities include
antiviral, anti-inflammatory, and antioxidant effects.

Antiviral Activity

Robustaflavone has demonstrated potent antiviral activity, particularly against the Hepatitis B
virus (HBV).

Table 3: Anti-Hepatitis B Virus Activity of Robustaflavone

Parameter Value Cell Line Citation

EC50 0.25 M 2.2.15 [1]

Studies have shown that robustaflavone acts as a non-nucleoside inhibitor of HBV replication.
[1] Furthermore, it exhibits synergistic anti-HBV activity when used in combination with
established antiviral drugs like penciclovir and lamivudine.[1]

Anti-inflammatory Activity

Robustaflavone possesses significant anti-inflammatory properties, primarily through the
modulation of key inflammatory mediators and signaling pathways. In lipopolysaccharide
(LPS)-stimulated RAW 264.7 macrophages, robustaflavone has been shown to reduce the
production of nitric oxide (NO), and pro-inflammatory cytokines such as interleukin-1f3 (IL-1[3)
and IL-6.[5][6][7] This inhibition is attributed to its ability to suppress the expression of inducible
nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2).[5][6][7]

Antioxidant Activity

While specific IC50 values for robustaflavone in standard antioxidant assays like DPPH and

ABTS are not readily available in the cited literature, its classification as a flavonoid suggests

inherent antioxidant potential due to the presence of multiple hydroxyl groups on its aromatic

rings. These functional groups can donate hydrogen atoms to scavenge free radicals, thereby
mitigating oxidative stress.

Cytotoxic Activity
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Robustaflavone has been reported to exhibit cytotoxic activity against various cancer cell
lines.[8] However, specific IC50 values across a broad range of cell lines are not detailed in the
provided search results. This area warrants further investigation to fully characterize its
anticancer potential.

Experimental Protocols
Bioactivity-Guided Isolation of Robustaflavone from
Nandina domestica

The following protocol describes the isolation of robustaflavone from the dried fruits of
Nandina domestica, guided by the inhibition of nitric oxide production in LPS-stimulated RAW
264.7 macrophages.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679496?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

